Cas no 2228292-79-1 (3-(aminomethyl)-3-2-(difluoromethoxy)phenylcyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-2-(difluoromethoxy)phenylcyclobutan-1-ol
• CAS No: 2228292-79-1
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 6436688
• PubChem ID: 165690130
• Update Time: 2025-05-20

3-(aminomethyl)-3-2-(difluoromethoxy)phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-2-(difluoromethoxy)phenylcyclobutan-1-ol
• 3-(aminomethyl)-3-[2-(difluoromethoxy)phenyl]cyclobutan-1-ol
• 2228292-79-1
• EN300-1972472

• Inchi： 1S/C12H15F2NO2/c13-11(14)17-10-4-2-1-3-9(10)12(7-15)5-8(16)6-12/h1-4,8,11,16H,5-7,15H2
• InChI Key： FQNCHTIVWYGAIY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1(CN)CC(C1)O)F

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(aminomethyl)-3-2-(difluoromethoxy)phenylcyclobutan-1-ol

Introduction to 3-(aminomethyl)-3-2-(difluoromethoxy)phenylcyclobutan-1-ol (CAS No. 2228292-79-1)

3-(aminomethyl)-3-2-(difluoromethoxy)phenylcyclobutan-1-ol, identified by the CAS number 2228292-79-1, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of cyclobutane derivatives, which are known for their distinctive three-membered ring structure, offering a rigid framework that can be exploited for the development of biologically active agents. The presence of both an aminomethyl group and a difluoromethoxy substituent on the phenyl ring introduces a rich chemical diversity, making this compound a promising candidate for further exploration in drug discovery.

The aminomethyl side chain at the cyclobutane core provides a versatile nucleophilic center, enabling various functionalization strategies such as amide bond formation, urea linkage, or further alkylation, which are commonly employed in medicinal chemistry to enhance binding affinity and selectivity. Concurrently, the difluoromethoxy group is a well-documented pharmacophore that has been incorporated into numerous drug candidates due to its ability to modulate metabolic stability, improve lipophilicity, and influence receptor interactions. This dual functionality positions 3-(aminomethyl)-3-2-(difluoromethoxy)phenylcyclobutan-1-ol as an intriguing scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on cyclobutane-based scaffolds due to their potential to overcome pharmacokinetic barriers associated with linear or aromatic structures. The rigid nature of the cyclobutane ring can contribute to improved binding efficiency by restricting conformational flexibility, which is particularly advantageous in the design of enzyme inhibitors or receptor modulators. Furthermore, modifications at the cyclobutane core have been shown to enhance solubility and bioavailability, critical factors for successful drug development.

The difluoromethoxy group, in particular, has emerged as a powerful tool in medicinal chemistry for its ability to fine-tune physicochemical properties. Fluoro substitution at the methoxy position can increase metabolic stability by preventing oxidative degradation and can also influence electronic distribution within the molecule, thereby affecting binding interactions with biological targets. This combination of features makes 3-(aminomethyl)-3-2-(difluoromethoxy)phenylcyclobutan-1-ol a compelling candidate for further investigation.

Recent studies have highlighted the potential of cyclobutane derivatives in addressing various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. For instance, modifications of the cyclobutane ring have been linked to enhanced binding affinity for protein targets such as kinases and proteases, which are key players in many disease pathways. Additionally, the presence of an aminomethyl group allows for facile derivatization into peptidomimetics or kinase inhibitors, expanding the scope of applications for this compound.

The synthesis of 3-(aminomethyl)-3-2-(difluoromethoxy)phenylcyclobutan-1-ol presents unique challenges due to the need for precise control over regioselectivity and stereochemistry. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions and organometallic transformations have been employed to construct the cyclobutane core while introducing the desired functional groups. These synthetic strategies are critical for ensuring high yields and purity, which are essential for subsequent biological evaluation.

In terms of biological activity, preliminary studies suggest that 3-(aminomethyl)-3-2-(difluoromethoxy)phenylcyclobutan-1-ol exhibits promising interactions with certain enzyme targets. For example, its structure resembles known inhibitors of cyclin-dependent kinases (CDKs), which are overexpressed in various cancers and have become attractive therapeutic targets. The rigidity provided by the cyclobutane ring may facilitate optimal positioning within the active site of these enzymes, leading to potent inhibition. Moreover, the electron-withdrawing effect of the difluoromethoxy group could modulate hydrogen bonding interactions with key residues in the target protein.

Furthermore, computational modeling studies have been instrumental in understanding the binding mode of this compound at its target sites. Molecular docking simulations have revealed that 3-(aminomethyl)-3-2-(difluoromethoxy)phenylcyclobutan-1-ol can effectively engage with critical amino acid residues through hydrogen bonding networks and hydrophobic interactions. These insights have guided further optimization efforts aimed at improving potency and selectivity.

The pharmaceutical industry has increasingly recognized the value of structurally diverse scaffolds like those derived from cyclobutane chemistry. By incorporating elements such as an aminomethyl group and a difluoromethoxy substituent, 3-(aminomethyl)-3-2-(difluoromethoxy)phenylcyclobutan-1-ol exemplifies how careful molecular design can lead to novel compounds with enhanced pharmacological profiles. As research continues to uncover new biological targets and mechanisms, 2228292-79-1 may find utility in addressing unmet medical needs across multiple disease indications.

In conclusion, 3-(aminomethyl)-3-2-(difluoromethoxy)phenylcyclobutan-1-ol (CAS No. 2228292-79-1) represents a fascinating compound with potential applications in drug discovery. Its unique structural features—combining a rigid cyclobutane core with functionalized side chains—make it an attractive scaffold for developing biologically active molecules. Ongoing research into its synthesis and biological activity promises further insights into its therapeutic potential, reinforcing its significance as a compound worthy of continued investigation.